4,4-Difluoro-3-pyrrolidinone hydrochloride
Overview
Description
Synthesis Analysis
4,4-Difluoro-3-pyrrolidinone hydrochloride can be synthesized using a variety of methods, including the reaction of malononitrile with hexafluoroacetone, the reaction of 3,3,4,4-tetrafluoro-1-butene with malononitrile, and the reaction of 4,4-difluoropentenoic acid with sodium hydroxide. It can also be synthesized using difluorocarbene, which can be generated from 4,4-Difluoro-3-pyrrolidinone hydrochloride itself under certain conditions.Molecular Structure Analysis
The molecular formula of 4,4-Difluoro-3-pyrrolidinone hydrochloride is C4H6ClF2NO. The InChI key is HCIBGCJCGGLXPX-UHFFFAOYSA-N.Chemical Reactions Analysis
4,4-Difluoro-3-pyrrolidinone hydrochloride is highly reactive and can react with a variety of chemical compounds, including alcohols, amines, and ketones. It has a wide range of applications in scientific experiments, including as a reagent in organic synthesis, a starting material for difluorocarbene generation, and a substrate for electrochemical reactions.Physical And Chemical Properties Analysis
4,4-Difluoro-3-pyrrolidinone hydrochloride has a melting point of 202-204°C and a boiling point of 273°C. It is soluble in water, methanol, and acetonitrile, but is insoluble in diethyl ether and chloroform. It has a density of 1.327 g/cm3 and a molecular weight of 161.56 g/mol. Its refractive index is 1.501 and it has a flash point of 97°C.Safety and Hazards
4,4-Difluoro-3-pyrrolidinone hydrochloride is known to cause skin irritation upon direct contact, and prolonged or repeated exposure can exacerbate this effect . Therefore, appropriate personal protective equipment, such as gloves and lab coats, should be worn when working with this substance to minimize skin contact . It is also advised to avoid dust formation and breathing mist, gas or vapours .
properties
IUPAC Name |
4,4-difluoropyrrolidin-3-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5F2NO.ClH/c5-4(6)2-7-1-3(4)8;/h7H,1-2H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCIBGCJCGGLXPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C(CN1)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-Difluoro-3-pyrrolidinone hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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